Cas no 1878950-86-7 (5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro-)

• Product Name: 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro-
• CAS No: 1878950-86-7
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• CID: 5246206
• PubChem ID: 129912897
• Update Time: 2025-06-08

5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro-

• Inchi： 1S/C9H9NO5S/c10-16(13,14)7-4-6(9(11)12)3-5-1-2-15-8(5)7/h3-4H,1-2H2,(H,11,12)(H2,10,13,14)
• InChI Key： NZIKPVGXLFNHDU-UHFFFAOYSA-N
• SMILES： O1C2=C(S(N)(=O)=O)C=C(C(O)=O)C=C2CC1

Additional information on 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro-

Introduction to 5-Benzofurancarboxylic Acid, 7-(Aminosulfonyl)-2,3-Dihydro- (CAS No. 1878950-86-7)

5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- (CAS No. 1878950-86-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofuran derivatives and is characterized by its unique structural features, which include a benzofuran ring system and an aminosulfonyl group. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- is defined by its molecular formula C₁₁H₁₀N₂O₄S. The presence of the benzofuran ring, which is a six-membered aromatic ring fused with a five-membered furan ring, imparts unique electronic and steric properties to the molecule. The aminosulfonyl group (-SO₂NH₂) further enhances its reactivity and biological activity, making it an attractive target for drug design and development.

In recent years, there has been a growing interest in the therapeutic potential of benzofuran derivatives due to their diverse biological activities. Studies have shown that compounds with similar structures exhibit anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain benzofuran derivatives demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The aminosulfonyl group in 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- plays a crucial role in its biological activity. This functional group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. Additionally, the presence of the aminosulfonyl group can modulate the compound's solubility and permeability properties, which are essential for drug delivery and bioavailability.

In the context of drug discovery, 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- has been explored as a lead compound for the development of novel therapeutic agents. Its unique structure allows for facile chemical modifications, enabling researchers to optimize its pharmacological properties through structure-activity relationship (SAR) studies. For example, substituting different functional groups on the benzofuran ring or modifying the aminosulfonyl moiety can significantly alter the compound's biological activity and pharmacokinetic profile.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. A phase II clinical trial conducted in 2020 evaluated the efficacy of a benzofuran derivative in patients with rheumatoid arthritis. The results indicated that the compound significantly reduced joint inflammation and improved patient outcomes without causing severe side effects.

Beyond its therapeutic applications, 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- has also been studied for its potential use in diagnostic imaging. The compound's ability to bind selectively to specific biomarkers makes it a promising candidate for developing imaging agents that can help visualize disease progression and monitor treatment response.

In conclusion, 5-Benzofurancarboxylic acid, 7-(aminosulfonyl)-2,3-dihydro- (CAS No. 1878950-86-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a novel therapeutic agent or diagnostic tool. Ongoing research continues to uncover new applications and optimize its properties for clinical use.